5beta-Pregn-11-ene-3,20-dione
5beta-Pregn-11-ene-3,20-dione
5beta-pregn-11-ene-3,20-dione is a C21-steroid that is 5beta-pregn-11-ene substituted by oxo groups at positions 3 and 20. It is a 20-oxo steroid, a C21-steroid and a 3-oxo-5beta-steroid. It derives from a hydride of a pregnane.
Brand Name:
Vulcanchem
CAS No.:
1096-39-5
VCID:
VC20977370
InChI:
InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h9,11,14,16-19H,4-8,10,12H2,1-3H3/t14-,16+,17-,18+,19+,20+,21-/m1/s1
SMILES:
CC(=O)C1CCC2C1(C=CC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C21H30O2
Molecular Weight:
314.5 g/mol
5beta-Pregn-11-ene-3,20-dione
CAS No.: 1096-39-5
Cat. No.: VC20977370
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5beta-pregn-11-ene-3,20-dione is a C21-steroid that is 5beta-pregn-11-ene substituted by oxo groups at positions 3 and 20. It is a 20-oxo steroid, a C21-steroid and a 3-oxo-5beta-steroid. It derives from a hydride of a pregnane. |
|---|---|
| CAS No. | 1096-39-5 |
| Molecular Formula | C21H30O2 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | (5R,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,4,5,6,7,8,9,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h9,11,14,16-19H,4-8,10,12H2,1-3H3/t14-,16+,17-,18+,19+,20+,21-/m1/s1 |
| Standard InChI Key | ZQTJQOPWOKKYDC-XWOJZHJZSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(C=C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(=O)C1CCC2C1(C=CC3C2CCC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(C=CC3C2CCC4C3(CCC(=O)C4)C)C |
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